Cas no 2246900-14-9 (1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-
• CAS No: 2246900-14-9
• MF: C₁₇H₂₅BO₃
• MW: 288.189605474472
• CID: 5884134
• PubChem ID: 83137088
• Update Time: 2025-05-22

1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-
• 2-[4-(Cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaboro...
• 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS021458692
• 2246900-14-9
• 2-(4-(Cyclopropylmethoxy)-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-4371507

• Inchi： 1S/C17H25BO3/c1-12-10-14(19-11-13-6-7-13)8-9-15(12)18-20-16(2,3)17(4,5)21-18/h8-10,13H,6-7,11H2,1-5H3
• InChI Key： SZXQBOFIBNFRSF-UHFFFAOYSA-N
• SMILES： CC1C=C(C=CC=1B1OC(C(O1)(C)C)(C)C)OCC1CC1

Computed Properties

• Exact Mass: 288.1896748g/mol
• Monoisotopic Mass: 288.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-

1,3,2-Dioxaborolane: A Comprehensive Overview

The compound with CAS No. 2246900-14-9, commonly referred to as 1,3,2-Dioxaborolane, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure and versatile applications. Recent studies have highlighted its potential in various domains, including materials science and drug development. In this article, we delve into the properties, synthesis methods, and applications of 1,3,2-Dioxaborolane, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

1,3,2-Dioxaborolane is a boron-containing heterocyclic compound with a dioxaborolane ring system. Its structure consists of a three-membered ring with two oxygen atoms and one boron atom. The compound's chemical formula is C₁₅H₂₄B₂O₃, and it exhibits a melting point of approximately 150°C. The molecule's stability and reactivity make it an attractive candidate for various chemical reactions. Recent research has focused on its role as a precursor in the synthesis of advanced materials and pharmaceutical compounds.

The synthesis of 1,3,2-Dioxaborolane involves several methods, including the oxidation of boron-containing intermediates and the use of transition metal catalysts. One notable approach is the coupling reaction involving arylboronic acids and alkenes under palladium catalysis. This method has been optimized in recent studies to enhance yield and selectivity. The compound's ability to undergo various transformations has made it a valuable building block in organic synthesis.

In terms of applications, 1,3,2-Dioxaborolane has found utility in the development of novel materials with tailored properties. For instance, researchers have explored its use in the synthesis of high-performance polymers and nanomaterials. Additionally, its role in medicinal chemistry has garnered significant attention. Recent studies have demonstrated its potential as a scaffold for designing bioactive molecules with therapeutic properties.

The latest research on 1,3,2-Dioxaborolane has focused on its electronic properties and reactivity under different conditions. Scientists have investigated its behavior in polar solvents and under thermal or photochemical stimuli. These studies have provided insights into its potential for use in electronic devices and energy storage systems.

In conclusion, 1,3,2-Dioxaborolane (CAS No. 2246900-14-9) is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.